Cas no 695216-00-3 (Benzoic acid, 3-[(methylsulfonyl)amino]-5-nitro-, methyl ester)

• Product Name: Benzoic acid, 3-[(methylsulfonyl)amino]-5-nitro-, methyl ester
• CAS No: 695216-00-3
• MF: C₉H₁₀N₂O₆S
• MW: 274.250501155853
• CID: 391672
• PubChem ID: 57815097
• Update Time: 2025-04-19

Benzoic acid, 3-[(methylsulfonyl)amino]-5-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[(methylsulfonyl)amino]-5-nitro-, methyl ester
• methyl 3-(methanesulfonamido)-5-nitrobenzoate
• methyl 3-(methylsulfonamido)-5-nitrobenzoate
• FT-0750771
• 695216-00-3
• methyl 3-[(methylsulfonyl)amino]-5-nitrobenzoate
• methyl3-(methylsulfonamido)-5-nitrobenzoate
• 3-methylsulfonylamino-5-nitro-benzoic acid methyl ester
• DTXSID00727987
• SCHEMBL713462
• KLMBMBFJCCWVPA-UHFFFAOYSA-N
• Methyl 3-[(methanesulfonyl)amino]-5-nitrobenzoate

• Inchi： 1S/C9H10N2O6S/c1-17-9(12)6-3-7(10-18(2,15)16)5-8(4-6)11(13)14/h3-5,10H,1-2H3
• InChI Key： KLMBMBFJCCWVPA-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=C(C=C(C(=O)OC)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 274.026
• Monoisotopic Mass: 274.02595722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 115.61